Cas no 2138290-45-4 (3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea)

• Product Name: 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea
• CAS No: 2138290-45-4
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 6077206
• PubChem ID: 165949720
• Update Time: 2025-06-15

3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 2138290-45-4
• EN300-703625
• 3-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea
• 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea

• Inchi： 1S/C15H27N3O/c19-14(18-13-6-2-1-3-7-13)16-11-15-8-4-5-12(9-15)10-17-15/h12-13,17H,1-11H2,(H2,16,18,19)
• InChI Key： PBZZCFSHMIARAQ-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCCC1)NCC12CCCC(CN1)C2

Computed Properties

• Exact Mass: 265.215412493g/mol
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea

Introduction to 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea (CAS No. 2138290-45-4)

3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea, with the CAS number 2138290-45-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of ureas and features a complex bicyclic ring system, which contributes to its distinct pharmacological profile.

The chemical structure of 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea is characterized by a central urea moiety linked to a cyclohexyl group and a substituted 6-azabicyclo[3.2.1]octane ring. The presence of the azabicyclic ring imparts significant conformational rigidity, which can enhance the compound's binding affinity to specific biological targets. This structural feature is particularly advantageous in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets involved in various physiological processes.

Recent studies have highlighted the potential of 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea as a potent modulator of GPCRs, particularly those involved in neurological disorders and pain management. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits high selectivity and efficacy in modulating the μ-opioid receptor (MOR), a key target for analgesic drugs. The ability to selectively target MOR without affecting other opioid receptors can lead to improved therapeutic outcomes with reduced side effects.

In addition to its potential as an analgesic agent, 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea has shown promise in preclinical studies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific receptors involved in neuroprotection and neuroinflammation makes it an attractive candidate for further investigation.

The synthesis of 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea involves a multi-step process that combines advanced synthetic techniques and careful optimization of reaction conditions. Key steps include the formation of the azabicyclic ring system, functionalization of the urea moiety, and selective substitution at specific positions on the cyclohexyl group. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with a favorable safety profile, paving the way for more advanced clinical studies. The ongoing research aims to explore various dosing regimens and formulations to optimize therapeutic outcomes while minimizing potential side effects.

In conclusion, 3-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-1-cyclohexylurea (CAS No. 2138290-45-4) represents a promising candidate in the development of novel therapeutic agents for a range of medical conditions, including pain management and neurodegenerative diseases. Its unique chemical structure and pharmacological properties make it an exciting area of research with significant potential for future advancements in medicinal chemistry.